3-bromo-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzamide

• IUPAC Name: 3-bromo-N-[2-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C17H17BrN6O/c1-12-7-10-24(23-12)16-6-5-15(21-22-16)19-8-9-20-17(25)13-3-2-4-14(18)11-13/h2-7,10-11H,8-9H2,1H3,(H,19,21)(H,20,25)
• InChI Key: QYDFFHKOVNFEJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NCCNC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H17BrN6O
• Molecular Weight: 401.3 g/mol

Description

3-bromo-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C17H17BrN6O and its molecular weight is 401.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.06472 g/mol and the complexity rating of the compound is 439. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity of Pyrazole Derivatives

A study by Abunada et al. (2008) explored the synthesis of 1,3,4,5-tetrasubstituted pyrazole derivatives and their further transformation into pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives. These compounds exhibited antimicrobial activity, suggesting their potential application in developing new antimicrobial agents (Abunada, Hassaneen, Kandile, & Miqdad, 2008).

Anticancer and Anti-5-lipoxygenase Agents

Another study focused on the synthesis of novel pyrazolopyrimidines derivatives and evaluated their biological activities, specifically their anticancer and anti-5-lipoxygenase properties. This research indicates the potential of these compounds in the development of new therapeutic agents for cancer and inflammatory diseases (Rahmouni et al., 2016).

Antiavian Influenza Virus Activity

Hebishy et al. (2020) described the synthesis of benzamide-based 5-aminopyrazoles and their corresponding fused heterocycles, which showed remarkable activity against the avian influenza virus (H5N1). These findings underscore the significance of such compounds in the search for new antiviral drugs (Hebishy, Salama, & Elgemeie, 2020).

Synthesis of Nilotinib

The synthesis of Nilotinib, an antitumor agent, demonstrates the application of complex chemical synthesis in developing therapeutic drugs. This process involved multiple steps, starting from simple chemical precursors to the final drug compound, highlighting the importance of synthetic chemistry in pharmaceutical development (Cong-zhan, 2009).